Cas no 25712-08-7 (Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis-)

• Product name: Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis-
• CAS No: 25712-08-7
• MF: C₂₇H₂₄N₆O₉S₂
• MW: 640.64426
• CID: 275142
• PubChem ID: 82363

Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis-
• sodium,3-(benzenesulfonamido)propane-1-sulfonate
• 3,3'-(Carbonylbis(imino(3-methoxy-p-phenylene)azo))bis(benzenesulphonic) acid
• 3-[(E)-{3-methoxy-4-[({2-methoxy-4-[(E)-(3-sulfophenyl)diazenyl]phenyl}carbamoyl)amino]phenyl}diazenyl]benzenesulf
• Benzenesulfonic acid, 3,3'-(carbonylbis(imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl))bis-
• Benzenesulfonic acid, 3,3'-(carbonylbis(imino(3-methoxy-4,1-phenylene)azo))bis-
• Benzenesulfonic acid, 3,3'-(ureylenebis((3-methoxy-p-phenylene)azo))di
• SCHEMBL60007
• Benzenesulfonic acid, 3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)azo]]bis-
• NS00027946
• 25712-08-7
• SCHEMBL13657038
• EINECS 247-203-2
• DTXSID6067127
• 3,3'-[Carbonylbis[imino(3-methoxy-p-phenylene)azo]]bis(benzenesulfonic)acid

• Inchi： InChI=1S/C27H24N6O9S2/c1-41-25-15-19(32-30-17-5-3-7-21(13-17)43(35,36)37)9-11-23(25)28-27(34)29-24-12-10-20(16-26(24)42-2)33-31-18-6-4-8-22(14-18)44(38,39)40/h3-16H,1-2H3,(H2,28,29,34)(H,35,36,37)(H,38,39,40)/b32-30+,33-31+
• InChI Key： LARRMQDVFRFBIE-RRPBDJRISA-N
• SMILES： C(NC1C=CC(/N=N/C2=CC=CC(S(O)(=O)=O)=C2)=CC=1OC)(NC1C=CC(/N=N/C2=CC=CC(S(O)(=O)=O)=C2)=CC=1OC)=O

Computed Properties

• Exact Mass: 640.105
• Monoisotopic Mass: 640.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 235A^2

Experimental Properties

• Density: 1.51
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.676